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Compound of Interest

Compound Name: 1-(3-Bromophenyl)thiourea

Cat. No.: B1272182

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and synthetic
methodology for 1-(3-Bromophenyl)thiourea. The information is curated for professionals in
research and development who require precise data and reproducible experimental protocols.

Physicochemical Data: Melting Point of 1-(3-
Bromophenyl)thiourea

The melting point of 1-(3-Bromophenyl)thiourea has been reported with some variance in the
scientific literature. This discrepancy may be attributed to different experimental conditions,
sample purity, or polymorphic forms of the compound. A summary of the reported values is
presented below for comparative analysis.

Parameter Reported Value (°C) Reported Value (K) Source

National Institutes of

Melting Point 116-118 °C 389-391 K

Health (NIH)[1]
Melting Point 150-151 °C 423-424 K Chemical Suppliers[2]
Melting Point 150 °C 423 K GlobalChemMall[3]
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Experimental Protocol: Synthesis of 1-(3-
Bromophenyl)thiourea

A detailed experimental procedure for the synthesis of 1-(3-Bromophenyl)thiourea has been
documented. This protocol allows for the replication of the synthesis in a laboratory setting.

Materials:

3-Bromoaniline (1.39 g, 0.0081 mol)

Potassium thiocyanate (1.4 g, 0.0142 mol)

Concentrated Hydrochloric Acid (1.6 ml)

Water (20 ml)

Ethyl acetate (for recrystallization)

Procedure:

A mixture of 3-bromoaniline, potassium thiocyanate, water, and concentrated hydrochloric
acid is refluxed for 3 hours.[1]

e The reaction mixture is then cooled to room temperature and stirred overnight.[1]
» The precipitated product is collected by filtration.
e The collected solid is washed with water and subsequently dried.

e The crude product is recrystallized from ethyl acetate to yield colorless plates of 1-(3-
Bromophenyl)thiourea.[1]

Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol for 1-(3-
Bromophenyl)thiourea.
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Reaction Setup

Combine Reactants:
- 3-Bromoaniline
- Potassium Thiocyanate
- Water
- Conc. HCI
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Synthesis Workflow for 1-(3-Bromophenyl)thiourea
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Logical Relationship of Reported Melting Points

The variance in the reported melting points suggests a need for careful consideration and
further analytical characterization by researchers. The following diagram illustrates the
relationship between the conflicting data points.
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Discrepancy in Reported Melting Points

Biological Context

Thiourea and its derivatives are recognized for their diverse biological activities.[4] These
compounds have garnered attention for their potential applications as antibacterial, antioxidant,
anticancer, and anti-inflammatory agents.[4] The biological potential of thiourea derivatives is
an active area of research in drug development. While specific signaling pathways for 1-(3-
Bromophenyl)thiourea are not detailed in the provided search results, the broader class of
thiourea compounds is known to interact with various biological targets. Further research would
be necessary to elucidate the specific mechanisms of action for this particular derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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